Cas no 31464-31-0 (Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-)
31464-31-0 structure
Product Name:Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-
CAS No:31464-31-0
MF:C13H12N4O2
MW:256.25998210907
CID:307215
PubChem ID:3015570
Update Time:2025-04-19
Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]-
- N-methyl-4-[(4-nitrophenyl)diazenyl]aniline
- Benzeneamine, N-methyl-4-((4-nitrophenyl)azo)-
- N-Methyl-4-((4-nitrophenyl)azo)benzeneamine
- SCHEMBL6034522
- 31464-31-0
-
- Inchi: 1S/C13H12N4O2/c1-14-10-2-4-11(5-3-10)15-16-12-6-8-13(9-7-12)17(18)19/h2-9,14H,1H3/b16-15+
- InChI Key: LBDBENXNLQAQKL-FOCLMDBBSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC)=O
Computed Properties
- Exact Mass: 256.09616
- Monoisotopic Mass: 256.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 464.3°Cat760mmHg
- Flash Point: 234.6°C
- Refractive Index: 1.625
- PSA: 79.89
Benzenamine,N-methyl-4-[2-(4-nitrophenyl)diazenyl]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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